5-bromo-2-chloro-1-(methylsulfanyl)-3-nitrobenzene
Description
Bromochlorobenzenes are mixed aryl halides (aryl chloride and aryl bromide) consisting of bromine and chlorine as substituents on a benzene ring . The presence of different functional groups such as methylsulfanyl and nitro groups can significantly alter the properties and reactivity of the compound.
Synthesis Analysis
The synthesis of bromochlorobenzenes can be achieved through various routes. For instance, 1-Bromo-2-chlorobenzene can be synthesized from 2-chloroaniline, via diazotization followed by a Sandmeyer reaction .Chemical Reactions Analysis
The chemical reactions involving bromochlorobenzenes depend on the nature of the substituents and the reaction conditions. For example, bromochlorobenzenes can undergo electrophilic substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of bromochlorobenzenes depend on the nature of the substituents. They generally have high boiling points and are relatively stable compounds .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-2-chloro-1-(methylsulfanyl)-3-nitrobenzene involves the introduction of a bromine atom, a chlorine atom, a nitro group, and a methylsulfanyl group onto a benzene ring.", "Starting Materials": [ "4-methylthiophenol", "2-chloro-5-nitrochlorobenzene", "sodium hydroxide", "sodium methoxide", "sodium bicarbonate", "sodium nitrite", "hydrochloric acid", "sodium bromide", "acetic acid", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Nitration of 2-chloro-5-nitrochlorobenzene with nitric acid and sulfuric acid to form 2-chloro-5-nitro-3-nitrochlorobenzene.", "Step 2: Reduction of 2-chloro-5-nitro-3-nitrochlorobenzene with sodium dithionite to form 2-chloro-5-amino-3-nitrochlorobenzene.", "Step 3: Diazotization of 4-methylthiophenol with sodium nitrite and hydrochloric acid to form 4-methylthiophenol diazonium chloride.", "Step 4: Coupling of 4-methylthiophenol diazonium chloride with 2-chloro-5-amino-3-nitrochlorobenzene in the presence of sodium acetate to form 5-chloro-2-(methylsulfanyl)-1-nitro-3-phenylbenzene.", "Step 5: Bromination of 5-chloro-2-(methylsulfanyl)-1-nitro-3-phenylbenzene with sodium bromide and sulfuric acid to form 5-bromo-2-chloro-1-(methylsulfanyl)-3-nitrobenzene." ] } | |
CAS No. |
2092770-59-5 |
Molecular Formula |
C7H5BrClNO2S |
Molecular Weight |
282.5 |
Purity |
95 |
Origin of Product |
United States |
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